Cas no 61996-18-7 (amino(cyclopent-1-en-1-yl)acetic acid)

• Product Name: amino(cyclopent-1-en-1-yl)acetic acid
• CAS No: 61996-18-7
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 955940
• PubChem ID: 335844
• Update Time: 2025-04-19

amino(cyclopent-1-en-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• amino(cyclopent-1-en-1-yl)acetic acid
• 2-amino-2-(cyclopenten-1-yl)acetic acid
• DS-006414
• NSC-347504
• AKOS006339236
• 2-cyclopentenylglycine
• SCHEMBL1512895
• NSC347504
• NSC 347504
• 61996-18-7
• Amino(1-cyclopenten-1-yl)acetic acid

• Inchi： 1S/C7H11NO2/c8-6(7(9)10)5-3-1-2-4-5/h3,6H,1-2,4,8H2,(H,9,10)
• InChI Key： IBKAAQVFRPAZHK-UHFFFAOYSA-N
• SMILES： OC(C(C1=CCCC1)N)=O

Computed Properties

• Exact Mass: 141.07903
• Monoisotopic Mass: 141.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.239
• Boiling Point: 254.1°C at 760 mmHg
• Flash Point: 107.5°C
• Refractive Index: 1.562
• PSA: 63.32
• LogP: 1.20890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives